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Compound of Interest

Compound Name: Rafigrelide

Cat. No.: B1680502 Get Quote

Disclaimer: Initial searches for "Afigrelide" did not yield any specific results. The following guide

focuses on the well-documented compound Anagrelide, which is likely the intended subject of

inquiry, and its derivative, Rafigrelide.

This technical guide provides a comprehensive overview of the chemical structure, properties,

and mechanism of action of Anagrelide, a medication used to treat essential thrombocythemia.

Information on the related compound Rafigrelide is also included. This document is intended

for researchers, scientists, and drug development professionals.

Chemical Structure and Properties
Anagrelide is an imidazoquinazoline derivative. Its chemical structure and properties, along

with those of Rafigrelide, are summarized below.

Chemical Identifiers
Identifier Anagrelide Rafigrelide

IUPAC Name

6,7-dichloro-3,5-dihydro-1H-

imidazo[2,1-b]quinazolin-2-

one[1][2]

6,7-dichloro-3,3-dimethyl-1,5-

dihydroimidazo[2,1-

b]quinazolin-2-one[3]

SMILES
O=C1CN2Cc3c(ccc(Cl)c3Cl)N

C2=N1[2]

CC1(C)C(=O)NC2=NC3=C(CN

21)C=C(C=C3Cl)Cl

CAS Number 68475-42-3[1] 1029711-88-3
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Physicochemical Properties
Property Anagrelide Rafigrelide

Molecular Formula C₁₀H₇Cl₂N₃O C₁₂H₁₁Cl₂N₃O

Molecular Weight 256.09 g/mol 284.14 g/mol

Mechanism of Action
Anagrelide's primary therapeutic effect is the reduction of platelet count in the blood. This is

achieved through a multi-faceted mechanism of action.

The principal mechanism involves the inhibition of the maturation of megakaryocytes, the

precursor cells to platelets in the bone marrow. While the precise mechanism is not fully

elucidated, it is known that Anagrelide is an inhibitor of phosphodiesterase III (PDE III). This

inhibition disrupts the normal signaling pathways required for megakaryocyte development,

leading to a decrease in platelet production.

At higher doses than those required for platelet reduction, Anagrelide also exhibits anti-platelet

aggregation effects, which are also attributed to its PDE III inhibitory activity.

Signaling Pathway
The proposed signaling pathway for Anagrelide's effect on megakaryocyte maturation is

depicted below. Inhibition of PDE III leads to an increase in intracellular cyclic AMP (cAMP)

levels. This elevation in cAMP is thought to interfere with the transcription factors, such as

GATA-1 and FOG-1, that are essential for megakaryocytopoiesis, thereby arresting the

maturation process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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